![molecular formula C7H10F2S B6177657 6,6-difluorospiro[3.3]heptane-2-thiol CAS No. 2680528-34-9](/img/no-structure.png)
6,6-difluorospiro[3.3]heptane-2-thiol
Overview
Description
6,6-Difluorospiro[3.3]heptane-2-thiol (DFSH) is an organosulfur compound that has been used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments.
Mechanism of Action
6,6-difluorospiro[3.3]heptane-2-thiol is thought to act by modulating the activity of various enzymes involved in the regulation of cellular processes. It has been shown to modulate the activity of enzymes involved in the regulation of oxidative stress, as well as enzymes involved in the regulation of gene expression. Additionally, this compound has been shown to affect the activity of enzymes involved in the regulation of cell cycle progression.
Biochemical and Physiological Effects
This compound has been shown to modulate the activity of enzymes involved in the regulation of oxidative stress, as well as enzymes involved in the regulation of gene expression. Additionally, it has been shown to affect the activity of enzymes involved in the regulation of cell cycle progression. In addition, this compound has been shown to modulate the activity of enzymes involved in the regulation of inflammation, as well as enzymes involved in the regulation of cell death.
Advantages and Limitations for Lab Experiments
6,6-difluorospiro[3.3]heptane-2-thiol has several advantages when used in laboratory experiments. It is relatively easy to synthesize, and the product is of high purity. Additionally, this compound is relatively stable under a variety of conditions, which makes it an ideal compound for use in laboratory experiments. However, this compound is also limited in its use in laboratory experiments due to its relatively low solubility in aqueous solutions.
Future Directions
There are several potential future directions for the use of 6,6-difluorospiro[3.3]heptane-2-thiol in scientific research. These include the study of its effects on other enzymes involved in the regulation of cellular processes, as well as further investigation of its potential use as an antioxidant. Additionally, this compound could be explored as a potential therapeutic agent for a variety of diseases and disorders, including cancer, cardiovascular disease, and neurological disorders. Finally, this compound could be explored as a potential tool for the study of gene expression.
Synthesis Methods
6,6-difluorospiro[3.3]heptane-2-thiol can be synthesized via a variety of methods, including the reaction of 6,6-difluoro-2-methylspiro[3.3]heptane with thiourea in the presence of a base. This reaction is typically conducted at room temperature and yields a product that is of high purity.
Scientific Research Applications
6,6-difluorospiro[3.3]heptane-2-thiol has been used in a variety of scientific research applications, including the study of its biochemical and physiological effects. It has been used to investigate the role of reactive oxygen species in the regulation of cellular processes, as well as to study the role of sulfur-containing compounds in the regulation of gene expression. Additionally, this compound has been used to study the effects of oxidative stress on cell membrane integrity and the role of sulfur-containing compounds in the regulation of cell cycle progression.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,6-difluorospiro[3.3]heptane-2-thiol involves the reaction of 1,1,1-trifluoro-2-bromoethane with sodium hydride followed by reaction with 1,5-hexadiene to form the spirocyclic intermediate. The intermediate is then reacted with hydrogen sulfide in the presence of a catalyst to yield the final product.", "Starting Materials": [ "1,1,1-trifluoro-2-bromoethane", "sodium hydride", "1,5-hexadiene", "hydrogen sulfide", "catalyst" ], "Reaction": [ "Step 1: React 1,1,1-trifluoro-2-bromoethane with sodium hydride in anhydrous conditions to form the sodium salt of 1,1,1-trifluoro-2-bromoethane.", "Step 2: Add 1,5-hexadiene to the reaction mixture and heat under reflux to form the spirocyclic intermediate.", "Step 3: React the spirocyclic intermediate with hydrogen sulfide in the presence of a catalyst to yield 6,6-difluorospiro[3.3]heptane-2-thiol.", "Step 4: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2680528-34-9 |
Molecular Formula |
C7H10F2S |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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